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Technical Support Center: Cesium-137 Detection
Equipment
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Cesium-137 (Cs-137) detection equipment.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: Why is my energy calibration failing or inaccurate?

A1: Inaccurate energy calibration is a common issue that can arise from several factors. First,

ensure your Cs-137 source is correctly positioned and that there are no obstructions between

the source and the detector.[1] Secondly, verify that the detector bias voltage is set to the

manufacturer's recommended value.[1] Fluctuations in temperature can also affect the gain of

the photomultiplier tube (in scintillation detectors), leading to shifts in peak positions. Allow the

system to stabilize for at least 15-30 minutes before calibration.[2] If the problem persists,

check the multichannel analyzer (MCA) settings, including the coarse and fine gain, to ensure

the 661.7 keV photopeak from Cs-137 is within the desired channel range.[3][4]

Q2: My measured efficiency is much lower than expected. What should I do?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1233774?utm_src=pdf-interest
https://www.benchchem.com/product/b1233774?utm_src=pdf-body
https://www.mirion.com/discover/knowledge-hub/articles/education/gamma-ray-efficiency-calibration-lab-experiment
https://www.mirion.com/discover/knowledge-hub/articles/education/gamma-ray-efficiency-calibration-lab-experiment
https://arxiv.org/html/2410.09598v1
http://fap.if.usp.br/~JHSEVERO/Fisica_Experimental_C_Quadrimestral_2024/resources/Franck-Hertz/PDF/gamma-ray-spectroscopy.pdf
https://122.physics.ucdavis.edu/sites/default/files/files/Gamma%20Spec/Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A2: Low detection efficiency can be attributed to several factors. The distance and geometry

between the source and the detector are critical; ensure you are using the same setup as

specified in your calibration protocol.[1] The efficiency of a detector is also highly dependent on

the energy of the gamma rays being measured.[1] For Cs-137, you should be looking at the

efficiency at 661.7 keV. If you are using a certified Cs-137 source, verify its activity, accounting

for its half-life of approximately 30.04 years.[5][6] Finally, inspect the detector for any signs of

damage or contamination.

Q3: I'm seeing unexpected peaks in my Cs-137 spectrum. What are they?

A3: Besides the primary 661.7 keV photopeak, you may observe other features in your Cs-137

spectrum. A "backscatter peak" can appear at a lower energy (around 184 keV) due to photons

from the source scattering off surrounding materials (like shielding) and then entering the

detector.[3] You might also see a "Compton edge," which is the maximum energy transferred to

an electron during Compton scattering, appearing at approximately 477 keV for the 661.7 keV

gamma ray.[3] If you see peaks from other isotopes, it could indicate contamination of your

source, the detector, or the surrounding environment.[7][8] It is crucial to perform a background

measurement without the source to identify ambient background radiation.[9]

Q4: How often should I recalibrate my detection equipment?

A4: The frequency of recalibration depends on the stability of your system and the

requirements of your experiments. It is good practice to perform an energy calibration check

daily or before each set of critical measurements using a check source.[10] A full efficiency

calibration should be performed periodically (e.g., annually) or whenever there are significant

changes to the experimental setup, such as replacing a detector or altering the shielding

geometry.[11]

Experimental Protocols
Energy Calibration Protocol
This protocol outlines the steps for performing a single-point energy calibration using a Cs-137

source.

System Setup:
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Ensure the detector, multichannel analyzer (MCA), and associated electronics are properly

connected and powered on.[1]

Allow the system to warm up and stabilize for at least 15-30 minutes.[2]

Set the detector high voltage to the manufacturer's recommended value.[1]

Source Placement:

Place the Cs-137 calibration source at a reproducible distance and position from the

detector. A common practice is to place the source directly on the detector's endcap for

consistent geometry.

Data Acquisition:

Start data acquisition and collect a spectrum for a sufficient time to obtain a well-defined

photopeak with good statistics (typically at least 10,000 counts in the peak).[1]

Peak Identification and Calibration:

Identify the channel number corresponding to the centroid of the 661.7 keV photopeak.

Use the MCA software to perform a single-point calibration, associating this channel

number with the known energy of 661.7 keV. For a more accurate calibration over a wider

energy range, a multi-point calibration using sources with multiple gamma-ray energies is

recommended.[12][13]

Efficiency Calibration Protocol
This protocol describes how to determine the full-energy peak efficiency of a detector at 661.7

keV using a Cs-137 source of known activity.

System Setup and Energy Calibration:

Perform an energy calibration as described above.

Ensure the source-detector geometry is precisely known and reproducible.
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Data Acquisition:

Acquire a spectrum from the Cs-137 source for a known amount of time (live time).

Data Analysis:

Determine the net counts in the 661.7 keV full-energy peak. This is done by defining a

region of interest (ROI) around the peak and subtracting the background counts.

Calculate the decay-corrected activity of your Cs-137 source. The activity (A) at a given

time (t) can be calculated using the formula: A(t) = A₀ * e^(-λt), where A₀ is the initial

activity, λ is the decay constant (ln(2)/T½), and T½ is the half-life of Cs-137 (approximately

30.04 years).[5][6]

Calculate the number of gamma rays emitted by the source per second at 661.7 keV. This

is the decay-corrected activity multiplied by the gamma-ray emission probability (85.1% for

the 661.7 keV gamma ray).[14]

Efficiency Calculation:

The absolute full-energy peak efficiency (ε) is calculated using the following formula: ε =

(Net counts in the photopeak) / (Acquisition live time * Gamma rays emitted per second)

Quantitative Data Summary
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Parameter Typical Value(s) Detector Type Notes

Cs-137 Gamma

Energy
661.66 keV[11][15] All

This is the

characteristic energy

used for calibration.

Cs-137 Half-life 30.04 years[6] N/A

Important for

calculating the current

activity of a source.

Energy Resolution

(FWHM at 662 keV)
~7.5%[1] NaI(Tl)

A measure of the

detector's ability to

distinguish between

gamma rays of closely

spaced energies.

< 0.2%[1] HPGe

High-Purity

Germanium detectors

offer significantly

better resolution.

Typical Intrinsic Peak

Efficiency
Varies significantly All

Highly dependent on

detector size,

material, and

geometry.
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Caption: A typical experimental workflow for Cs-137 detection and analysis.
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Caption: A troubleshooting decision tree for common Cs-137 spectrum issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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